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Introduction

Apoptosis, or programmed cell death, is a fundamental biological process essential for normal
tissue development and homeostasis.[1][2] Dysregulation of this pathway is implicated in
numerous diseases, including cancer and neurodegenerative disorders.[1] A key hallmark of
apoptosis is the activation of a family of cysteine proteases known as caspases.[3] These
enzymes act in a cascade, with initiator caspases (like caspase-8 and -9) activating
executioner caspases (like caspase-3 and -7).[1][4][5]

(Asp)2-Rhodamine 110, also known as Rhodamine 110, bis-(L-aspartic acid amide), is a highly
sensitive and specific fluorogenic substrate designed to detect the activity of executioner
caspases, primarily caspase-3 and -7, in live cells.[3][6] This non-fluorescent, cell-permeable
substrate is cleaved in the presence of active caspases, releasing the intensely green
fluorescent Rhodamine 110 (R110) molecule. The resulting fluorescence can be readily
guantified on a single-cell basis using flow cytometry, making it a powerful tool for studying
apoptotic pathways.[3]
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Mechanism of Action

The (Asp)2-Rhodamine 110 substrate consists of a Rhodamine 110 fluorophore quenched by
two L-aspartic acid residues. In its native state, the substrate is colorless and non-fluorescent.
[7] Upon entering an apoptotic cell, active executioner caspases recognize and cleave the
aspartic acid residues. The cleavage occurs in a two-step process. The first cleavage yields a
mono-substituted, slightly fluorescent intermediate, while the second cleavage releases the
unquenched Rhodamine 110, which exhibits a strong green fluorescence upon excitation.[6][8]
This fluorescence intensity is directly proportional to the amount of active caspase-3/7 in the

cell.
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Mechanism of (Asp)2-Rhodamine 110 Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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